Cas no 1713667-85-6 (4-Nitro-3-(3-phenoxy-phenyl)-1H-pyrazole)

• Product Name: 4-Nitro-3-(3-phenoxy-phenyl)-1H-pyrazole
• CAS No: 1713667-85-6
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• CID: 5191513
• Update Time: 2025-10-18

4-Nitro-3-(3-phenoxy-phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-(3-phenoxy-phenyl)-1H-pyrazole
• 1H-Pyrazole, 4-nitro-3-(3-phenoxyphenyl)-

• Inchi： 1S/C15H11N3O3/c19-18(20)14-10-16-17-15(14)11-5-4-8-13(9-11)21-12-6-2-1-3-7-12/h1-10H,(H,16,17)
• InChI Key： SKOLGDYUGUPBQN-UHFFFAOYSA-N
• SMILES： N1C=C([N+]([O-])=O)C(C2=CC=CC(OC3=CC=CC=C3)=C2)=N1

Additional information on 4-Nitro-3-(3-phenoxy-phenyl)-1H-pyrazole

Recent Advances in the Study of 4-Nitro-3-(3-phenoxy-phenyl)-1H-pyrazole (CAS: 1713667-85-6)

The compound 4-Nitro-3-(3-phenoxy-phenyl)-1H-pyrazole (CAS: 1713667-85-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This pyrazole derivative has been the subject of several studies aimed at elucidating its chemical properties, biological activities, and therapeutic potential. This research brief synthesizes the latest findings on this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and characterization of 4-Nitro-3-(3-phenoxy-phenyl)-1H-pyrazole, with particular emphasis on its structural features and reactivity. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the compound's molecular structure and purity. These studies have also explored the compound's stability under various conditions, which is critical for its potential use in pharmaceutical formulations.

In addition to its chemical properties, the biological activities of 4-Nitro-3-(3-phenoxy-phenyl)-1H-pyrazole have been investigated in several in vitro and in vivo models. Preliminary results suggest that this compound exhibits promising inhibitory effects on specific enzymatic targets, such as kinases and proteases, which are implicated in various disease pathways. For instance, one study demonstrated its potential as a kinase inhibitor in cancer cell lines, highlighting its relevance in oncology research.

Further research has explored the compound's pharmacokinetic and pharmacodynamic profiles, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for understanding the compound's bioavailability and potential side effects, which are critical factors in drug development. Early findings indicate that 4-Nitro-3-(3-phenoxy-phenyl)-1H-pyrazole has favorable pharmacokinetic properties, although further optimization may be required to enhance its therapeutic efficacy.

The potential therapeutic applications of 4-Nitro-3-(3-phenoxy-phenyl)-1H-pyrazole extend beyond oncology. Recent studies have investigated its anti-inflammatory and antimicrobial properties, suggesting its utility in treating infectious diseases and inflammatory conditions. For example, one study reported its efficacy against bacterial strains resistant to conventional antibiotics, positioning it as a candidate for addressing antibiotic resistance.

Despite these promising findings, challenges remain in the development of 4-Nitro-3-(3-phenoxy-phenyl)-1H-pyrazole as a therapeutic agent. Issues such as solubility, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 4-Nitro-3-(3-phenoxy-phenyl)-1H-pyrazole (CAS: 1713667-85-6) represents a promising candidate for drug development, with diverse biological activities and therapeutic potential. Ongoing research is expected to further elucidate its mechanisms of action and optimize its properties for clinical use. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for addressing unmet medical needs.